(2-Amino-benzothiazol-6-yl)-piperidin-1-yl-methanone
Overview
Description
Scientific Research Applications
Proteomics Research
This compound is utilized in proteomics, which is the large-scale study of proteins, particularly their structures and functions. Proteins are vital parts of living organisms, with many functions. The compound’s role in proteomics can be linked to its potential in modifying protein interactions and functions, which is crucial for understanding cellular processes and disease mechanisms .
Anti-inflammatory Properties
Derivatives of benzothiazol and piperidine have been synthesized and analyzed for their anti-inflammatory properties. These compounds, including variations of the (2-aminobenzothiazol-6-yl)piperidin-1-yl-methanone, have shown potential in inhibiting COX enzymes, which play a significant role in the inflammatory process .
Drug Discovery
The piperidine nucleus is a fundamental structure in drug discovery. It’s present in various therapeutic agents due to its pharmacophoric features. Compounds with a piperidine moiety, like our subject compound, are explored for their potential as anticancer, antimicrobial, analgesic, anti-inflammatory, and antipsychotic agents .
Anticancer Activity
Piperidine derivatives are investigated for their anticancer properties. The structural features of piperidine-based compounds can interact with biological targets that are relevant in cancer pathways, offering a framework for developing new oncological treatments .
Antimicrobial and Antifungal Applications
The structural moiety of piperidine is also significant in the development of antimicrobial and antifungal agents. Its incorporation into new compounds can lead to the discovery of novel drugs that combat resistant strains of bacteria and fungi .
Neuropharmacological Effects
Compounds with the piperidine structure have been studied for their neuropharmacological effects, including potential treatments for Alzheimer’s disease and other cognitive disorders. The benzothiazol ring in conjunction with the piperidine nucleus could influence the activity at neural receptors or enzymes involved in neurotransmitter regulation .
Mechanism of Action
properties
IUPAC Name |
(2-amino-1,3-benzothiazol-6-yl)-piperidin-1-ylmethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15N3OS/c14-13-15-10-5-4-9(8-11(10)18-13)12(17)16-6-2-1-3-7-16/h4-5,8H,1-3,6-7H2,(H2,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RMXGLOPWFFSJAP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C(=O)C2=CC3=C(C=C2)N=C(S3)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15N3OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00354338 |
Source
|
| Record name | (2-Amino-benzothiazol-6-yl)-piperidin-1-yl-methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00354338 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
261.34 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
351518-88-2 |
Source
|
| Record name | (2-Amino-benzothiazol-6-yl)-piperidin-1-yl-methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00354338 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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